(S)-(+)-2-Amino-4-bromobutyric acid hydrobromide
Overview
Description
"(S)-(+)-2-Amino-4-bromobutyric acid hydrobromide" falls into the category of brominated amino acids, which are of significant interest in organic and medicinal chemistry due to their utility in peptide synthesis, molecular structure studies, and potential therapeutic applications. These compounds can serve as building blocks for the synthesis of more complex molecules.
Synthesis Analysis
The synthesis of brominated amino acids typically involves halogenation reactions where bromine is introduced into an existing amino acid or its derivative. One common method for the synthesis of similar compounds is the direct bromination of the corresponding amino acid under controlled conditions to ensure the specificity of the reaction and to protect functional groups that might be sensitive to reaction conditions (Yamada, Hida, & Yamada, 2007).
Scientific Research Applications
Synthesis and Structural Analysis
(S)-(+)-2-Amino-4-bromobutyric acid hydrobromide plays a crucial role in the synthesis of various compounds. For instance, it has been used in the synthesis of amino acids and their derivatives, which are vital in biochemistry and pharmaceutical studies. Hanson and Mohamed (1997) demonstrated its use in preparing excitatory amino acids via a key step involving the preparation of methyl 3-bromo-5-methylisoxazole-4-carboxylate (Hanson & Mohamed, 1997). Similarly, Kuzʼmenko et al. (2020) utilized it in the synthesis of peri-fused tetrahydro[1,3]diazepino[1,2-a]benzimidazoles, demonstrating its application in creating complex organic compounds (Kuzʼmenko, Divaeva, & Morkovnik, 2020).
X-ray Crystallographic Analysis
In structural biology, this compound has been used for X-ray crystallographic analysis to determine the stereochemistry of complex molecules. For example, Nakamura et al. (1976) used the hydrobromide of its methyl ester derivative for X-ray analysis to determine the stereochemistry of amino acids in bestatin, an inhibitor of certain aminopeptidases (Nakamura et al., 1976).
Antimicrobial Activity Studies
Tlekhusezh et al. (1999) explored the antimicrobial properties of derivatives of this compound, highlighting its potential in the development of new antimicrobial agents (Tlekhusezh, Tyukhteneva, Badovskaya, & Aleksandrova, 1999).
Application in Amino Acid Analysis
Sakaguchi et al. (2015) developed a novel amino acid analysis method using derivatization of multiple functional groups, including the amino group of this compound, demonstrating its utility in enhancing the sensitivity of amino acid detection using liquid chromatography/tandem mass spectrometry (Sakaguchi, Kinumi, Yamazaki, & Takatsu, 2015).
Safety And Hazards
This compound is classified as an eye irritant (Eye Irrit. 2), skin irritant (Skin Irrit. 2), and may cause respiratory irritation (STOT SE 3) . It’s recommended to wear protective gloves, eye protection, and face protection when handling this compound . In case of skin contact, wash with plenty of water .
properties
IUPAC Name |
(2S)-2-amino-4-bromobutanoic acid;hydrobromide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8BrNO2.BrH/c5-2-1-3(6)4(7)8;/h3H,1-2,6H2,(H,7,8);1H/t3-;/m0./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDLMXICGDYZOJH-DFWYDOINSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CBr)C(C(=O)O)N.Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(CBr)[C@@H](C(=O)O)N.Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9Br2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00369967 | |
Record name | (2S)-2-Amino-4-bromobutanoic acid--hydrogen bromide (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00369967 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.93 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-(+)-2-Amino-4-bromobutyric acid hydrobromide | |
CAS RN |
15159-65-6 | |
Record name | (2S)-2-Amino-4-bromobutanoic acid--hydrogen bromide (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00369967 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (S)-(+)-2-Amino-4-bromobutyric Acid Hydrobromide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.